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Compound of Interest

Compound Name: EPZ004777

Cat. No.: B607349

For Researchers, Scientists, and Drug Development
Professionals

This document provides a detailed protocol for the preparation, storage, and handling of stock
solutions of EPZ004777, a potent and selective inhibitor of the histone methyltransferase
DOTI1L.

Introduction

EPZ004777 is a small molecule inhibitor of Disruptor of Telomeric Silencing 1-Like (DOT1L), a
histone methyltransferase that specifically methylates histone H3 at lysine 79 (H3K79).[1][2][3]
Dysregulation of DOTLL activity is implicated in the pathogenesis of certain cancers,
particularly mixed-lineage leukemia (MLL).[3][4] EPZ004777 competitively binds to the S-
adenosylmethionine (SAM)-binding pocket of DOT1L, leading to the inhibition of H3K79
methylation, suppression of leukemogenic gene expression, and induction of apoptosis in MLL-
rearranged leukemia cells.[4][5][6] These application notes provide essential information for the
effective use of EPZ004777 in in vitro and in vivo studies.

Quantitative Data Summary

The following table summarizes the key quantitative data for EPZ004777.
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Property Value Source(s)
Molecular Weight 539.67 g/mol [1][5]
ICso (Cell-free assay) 0.4 nM [51[7]

Solubility in DMSO

=10 mM, 50 mg/mL, 66.67
mg/mL, 100 mg/mL

[11(51(7]

Solubility in Water

Insoluble

[1](6]

Solubility in Ethanol

>94.6 mg/mL (with sonication)

[1]

Storage (Powder)

-20°C for up to 3 years

[7]

Storage (Stock Solution)

-20°C for up to 1 year; -80°C

for up to 2 years

[7](8]

Experimental Protocols
Preparation of a 10 mM EPZ004777 Stock Solution in

DMSO

This protocol describes the preparation of a 10 mM stock solution of EPZ004777 in dimethyl

sulfoxide (DMSO).

Materials:

EPZ004777 powder

Vortex mixer

Procedure:

Ultrasonic bath (optional)

Pipettes and sterile filter tips

Anhydrous/fresh Dimethyl Sulfoxide (DMSQO)

Microcentrifuge tubes or vials
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e Calculate the required mass of EPZ004777:
o To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:
» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol)
» Mass (mg) = 10 mmol/L x 0.001 L x 539.67 g/mol x 1000 mg/g = 5.3967 mg
o Weigh EPZ004777:

o Carefully weigh out approximately 5.4 mg of EPZ004777 powder and place it in a sterile
microcentrifuge tube or vial.

e Add DMSO:

o Add 1 mL of anhydrous DMSO to the tube containing the EPZ004777 powder. It is crucial
to use fresh DMSO as moisture can reduce the solubility of the compound.[5]

» Dissolve the compound:
o Vortex the solution vigorously for 1-2 minutes.

o If the compound is not fully dissolved, sonicate the solution in an ultrasonic bath for 10-15
minutes.[1] Gentle warming to 37°C for a short period may also aid in dissolution.[1]

o Visually inspect the solution to ensure there are no visible particles. The solution should be
clear.

o Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C or -80°C in tightly sealed tubes. Stock solutions are stable for
up to one year at -20°C and up to two years at -80°C.[7][8]

Visualizations
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Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing EPZ004777 stock solution.
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Caption: EPZ004777 inhibits DOT1L, blocking H3K79 methylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
EPZ004777 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607349#how-to-prepare-epz004777-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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